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Foreword

Exo-Tetrahydrodicyclopentadiene (exo-THDCPD), a saturated tricyclic hydrocarbon, holds a position of strategic
importance in advanced materials and energy sectors. Known commercially as JP-10, it is a critical component of
high-performance jet and missile fuels, prized for its high energy density and thermal stability.[1][2] This guide
provides a comprehensive overview of the core physical properties of exo-THDCPD, offering researchers,
scientists, and drug development professionals a detailed reference for laboratory and industrial applications. The
information presented herein is synthesized from authoritative sources to ensure scientific integrity and practical
relevance.

Molecular Identity and Structure

Exo-Tetrahydrodicyclopentadiene is the common name for exo-tricyclo[5.2.1.02,6]decane.[3][4][5] It is the more
thermodynamically stable isomer of tetrahydrodicyclopentadiene, the other being the endo isomer.[6] The
conversion from the endo to the exo form is a key step in its synthesis, often achieved through catalytic
hydroisomerization.[7][8] This structural difference has a profound impact on the physical properties of the two
isomers, particularly the melting point.[9]

Chemical Formula: C1oH16[3][10]

Molecular Weight: 136.24 g/mol [3]

CAS Number: 2825-82-3[3][10]

Synonyms: JP-10, exo-Tricyclo[5.2.1.02,6]decane, (3aR,4S,7R,7aS)-rel-Octahydro-1H-4,7-methanoindene[10]
[11][12]
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Caption: Isomerization of endo to the more stable exo-THDCPD.

Core Physical Properties

Exo-THDCPD is a clear, colorless to pale yellow liquid at standard temperature and pressure.[10][13][14] Its
physical state is a direct consequence of its unique, strained molecular geometry which inhibits efficient crystal
packing, resulting in a very low melting point.[9]

Property Value Source(s)

Appearance Clear, colorless to pale yellow liquid [10][11][13]

Melting Point -79 °C to -89.95 °C (183.2 K) [9][11][13][15][16]

Boiling Point 185 °C t0 192.5 °C at 760 mmHg [10][12][13][16][17]

Density 0.9314 to 1.0 g/cm? (typically ~0.94 23] 7]
g/cmd)

Flash Point 54.4 °C to 55 °C [O1[10][11][13][17]

Vapor Pressure 0.2 mmHg to 0.678 mmHg at 25 °C [9][10][12]

Autoignition Temp. 236 °C [11]

Refractive Index ~1.517 [12]

Solubility and Spectroscopic Profile
Solubility Characteristics

The nonpolar nature of the hydrocarbon structure dictates its solubility. Exo-THDCPD is immiscible in water but
readily soluble in various organic solvents.[1][11][13] This property is critical for its application as a fuel, where it
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must be miscible with other hydrocarbon components and additives.
¢ Insoluble in: Water[11][13]

¢ Soluble in: Alcohols, ketones, and hydrocarbon solvents[11][13]

Spectroscopic Analysis

Spectroscopic methods are essential for confirming the identity and purity of exo-THDCPD, particularly for
distinguishing it from its endo isomer.

o Infrared (IR) Spectroscopy: The IR spectrum of exo-THDCPD is characterized by strong C-H stretching
vibrations (y-CH=) and bending vibrations (5-CH2).[18] While the spectra of the exo and endo isomers are
broadly similar, subtle differences in the fingerprint region can be used for differentiation.[6]

* Nuclear Magnetic Resonance (NMR) Spectroscopy: Both tH and 3C NMR spectroscopy provide distinct
fingerprints for the exo and endo isomers.[18] The unique chemical shifts and coupling patterns arise from the
different spatial arrangements of the protons and carbon atoms in the rigid tricyclic structure.

* Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of 136.23 g/mol .[3][19] The
fragmentation patterns of the isomers can also exhibit differences, providing further structural information.

Thermal Properties and Stability

The thermal stability of exo-THDCPD is a cornerstone of its utility as a high-performance fuel. It is designed to
withstand high temperatures before undergoing decomposition.

Studies have shown that exo-THDCPD begins to decompose at temperatures above 350 °C (623 K).[20][21][22]
[23] The decomposition process is endothermic, which contributes to its cooling capacity in high-temperature
aerospace applications.[9] The primary decomposition products are Cio hydrocarbons, including 1-
cyclopentylcyclopentene and 4-methyl-2,3,4,5,6,7-hexahydro-1H-indene.[20][23] The formation of lower molecular
weight hydrocarbons like cyclopentene and benzene is relatively minor at initial decomposition stages.[20]

The thermal stability can be enhanced through the use of additives, such as hydrogen-donating compounds like
1,2,3,4-tetrahydroquinoline (THQ), which act to terminate radical propagation reactions during decomposition.[21]
[24]

Experimental Workflow for Physicochemical Characterization

The determination of the physical properties of a liquid chemical like exo-THDCPD follows a systematic and self-
validating workflow. The causality behind this workflow is to first establish identity and purity before measuring
performance-related physical properties.
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Caption: A logical workflow for the characterization of exo-THDCPD.

Step-by-Step Methodology

« Sample Acquisition and Purity Verification: Obtain a certified sample of exo-THDCPD. The first critical step is to
verify its identity and purity, typically using Gas Chromatography-Mass Spectrometry (GC-MS). This confirms the
molecular weight and provides a quantitative measure of purity. NMR and IR spectroscopy are used to confirm
the exo isomeric structure.[18] A purity level of 298% is generally required for accurate physical property
measurements.[11][13]

« Density Measurement: The density is determined using a calibrated pycnometer or a digital density meter at a
controlled temperature (e.g., 20 °C or 25 °C). This is a fundamental property required for volumetric calculations
and quality control.

« Boiling and Melting Point Determination:

o Boiling Point: Determined via atmospheric distillation. The temperature at which the liquid boils freely under a
pressure of 760 mmHg is recorded.
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o Melting/Freezing Point: Due to its very low melting point, Differential Scanning Calorimetry (DSC) or a cryostat
is employed.[9] The sample is cooled until it freezes and then heated at a controlled rate to accurately
measure the melting transition.

¢ Flash Point Measurement: A closed-cup method, such as the Pensky-Martens flash-point tester, is used. This is
a critical safety parameter, indicating the lowest temperature at which the liquid gives off sufficient vapor to ignite
in the presence of an ignition source.[9]

+ Thermal Stability Analysis: Thermogravimetric Analysis (TGA) or experiments in a batch reactor at elevated
temperatures are conducted.[20][21] These experiments measure weight loss as a function of temperature or
analyze the composition of the material after being held at a high temperature for a set duration, revealing the
onset of decomposition.

+ Data Reporting: All results are compiled, including the methods and standards used (e.g., ASTM), and presented
in a comprehensive report.

Safety and Handling

Exo-Tetrahydrodicyclopentadiene is a flammable liquid and vapor and is classified as toxic if inhaled.[10] It may
be fatal if swallowed and enters airways and causes skin irritation.[10]

e GHS Hazard Statements: H226 (Flammable liquid and vapor), H304 (May be fatal if swallowed and enters
airways), H315 (Causes skin irritation), H331 (Toxic if inhaled).[10]

« Handling Precautions: Keep away from heat, sparks, open flames, and other ignition sources.[4][10][11] Use in a
well-ventilated area with explosion-proof equipment.[10] Wear appropriate personal protective equipment (PPE),
including gloves, safety glasses, and respiratory protection.[10]

+ Storage: Store in a tightly closed container in a cool, dry, well-ventilated place away from incompatible
substances.[10][12]

Conclusion

The physical properties of exo-Tetrahydrodicyclopentadiene, particularly its high density, low melting point, and
significant thermal stability, are directly attributable to its strained tricyclic molecular structure. These characteristics
make it an invaluable material for specialized applications, most notably as the high-energy fuel JP-10. A thorough
understanding and precise measurement of these properties, following rigorous experimental workflows, are
essential for its safe handling, quality control, and the development of next-generation applications.

References

e JP-10 - Safety Data Sheet. Monument Chemical. URL: https://www.monumentchemical.com/uploads/files/JP-
10_SDS _US_GHS.pdf

+ exo-Tetrahydrodicyclopentadiene. American Chemical Society. URL: https://www.acs.org/molecule-of-the-
week/archive/e/exo-tetrahydrodicyclopentadiene.html

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.smolecule.com/products/s638776
https://www.smolecule.com/products/s638776
https://pubs.acs.org/doi/10.1021/ie100065m
https://pubs.acs.org/doi/10.1021/ie301199t
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://monumentchemical.com/uploads/files/SDS/hf2057-hf2080-jp-10.pdf?v=1710101466782
https://monumentchemical.com/uploads/files/SDS/hf2057-hf2080-jp-10.pdf?v=1710101466782
https://monumentchemical.com/uploads/files/SDS/hf2057-hf2080-jp-10.pdf?v=1710101466782
https://www.tcichemicals.com/US/en/p/T1994
https://monumentchemical.com/uploads/files/SDS/hf2057-hf2080-jp-10.pdf?v=1710101466782
https://www.theoremchem.com/exo-tetrahydrodicyclopentadiene-cas-2825-82-3-product/
https://monumentchemical.com/uploads/files/SDS/hf2057-hf2080-jp-10.pdf?v=1710101466782
https://monumentchemical.com/uploads/files/SDS/hf2057-hf2080-jp-10.pdf?v=1710101466782
https://monumentchemical.com/uploads/files/SDS/hf2057-hf2080-jp-10.pdf?v=1710101466782
https://www.echemi.com/products/pid_Seven19440-tetrahydrocyclopentadiene.html
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Exo-Tetrahydrodicyclopentadiene CAS 2825-82-3. Home Sunshine Pharma. URL:
https://www.hnsunshinepharma.com/exo-tetrahydrodicyclopentadiene-cas-2825-82-3-product/
exo-Tetrahydrodicyclopentadiene | CAS 2825-82-3. Santa Cruz Biotechnology. URL:
https://www.scbt.com/p/exo-tetrahydrodicyclopentadiene-2825-82-3

exo-Tetrahydrodicyclopentadiene 2825-82-3. TCI AMERICA. URL:
https://www.tcichemicals.com/US/en/p/T1994

exo-Tetrahydrodicyclopentadiene, min 94% (GC), 100 grams. CP Lab Safety. URL:
https://www.cplabsafety.com/exo-tetrahydrodicyclopentadiene-min-94-gc-100-grams.html

Thermal Stability and Isomerization Mechanism of exo-Tetrahydrodicyclopentadiene: Experimental Study and
Molecular Modeling. Industrial & Engineering Chemistry Research - ACS Publications. URL:
https://pubs.acs.org/doi/10.1021/ie100583k

Buy exo-Tetrahydrodicyclopentadiene | 2825-82-3. Smolecule. URL: https://www.smolecule.com/cas-2825-82-
3-exo-tetrahydrodicyclopentadiene.htmi

Mechanistic Insights into Thermal Stability Improvement of exo-Tetrahydrodicyclopentadiene by 1,2,3,4-
Tetrahydroquinoline. ACS Publications. URL: https://pubs.acs.org/doi/10.1021/acs.iecr.0c03328
Exo-Tetrahydrodicyclopentadiene, CAS No. 2825-82-3. iChemical. URL: https://www.ichemical.com/cas-2825-
82-3.html

Thermal Stability and Isomerization Mechanism of exo-Tetrahydrodicyclopentadiene: Experimental Study and
Molecular Modeling. Industrial & Engineering Chemistry Research - ACS Figshare. URL:
https://figshare.com/articles/journal_contribution/Thermal_Stability_and_Isomerization_Mechanism_of i_exo_i-
_Tetrahydrodicyclopentadiene_Experimental_Study and_Molecular_Modeling/17702891
exo-Tetrahydrodicyclopentadiene | 2825-82-3. Tokyo Chemical Industry Co., Ltd. (APAC). URL:
https://www.tcichemicals.com/AS/en/p/T1994

China Exo-Tetrahydrodicyclopentadiene CAS 2825-82-3 factory and suppliers. Theorem. URL:
https://www.theorem-chem.com/exo-tetrahydrodicyclopentadiene/

exo-Tetrahydrodicyclopentadiene. CAS Common Chemistry. URL: https://commonchemistry.cas.org/detail?
cas_rn=2825-82-3

Thermal Stability Improvement of exo-Tetrahydrodicyclopentadiene by 1,2,3,4-Tetrahydroquinoxaline:
Mechanism and Kinetics. ACS Publications. URL: https://pubs.acs.org/doi/10.1021/acs.iecr.1c03949

Thermal Stability and Isomerization Mechanism of exo-Tetrahydrodicyclopentadiene: Experimental Study and
Molecular Modeling | Request PDF. ResearchGate. URL:
https://www.researchgate.net/publication/231454556_Thermal_Stability_and_Isomerization_Mechanism_of_exo-
Tetrahydrodicyclopentadiene Experimental_Study and_Molecular_Modeling

CAS 2825-82-3: exo-Tetrahydrodicyclopentadiene. Cymit Quimica S.L.. URL:
https://www.cymitquimica.com/cas/2825-82-3

Spectroscopic Analysis of Endo and Exo-Tetrahydrodicyclopentadiene. Researching. URL:
https://www.researching.cn/articles/OJ7e81501710b14c11

Highly Efficient Hydroisomerization of Endo-Tetrahydrodicyclopentadiene to Exo-
Tetrahydrodicyclopentadiene over Pt/HY. ACS Omega - ACS Publications. URL:
https://pubs.acs.org/doi/10.1021/acsomega.1c00212

EXO-TETRAHYDRODICYCLOPENTADIENE. gsrs. URL: https://gsrs.

2825-82-3, exo-Tetrahydrodicyclopentadiene Formula. ECHEMI. URL:
https://www.echemi.com/products/2825-82-3.html

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« CAS 2825-82-3 Exo-Tetrahydrodicyclopentadiene. BOC Sciences. URL: https://www.bocsci.com/product/exo-
tetrahydrodicyclopentadiene-cas-2825-82-3-401839.html|

» Tricyclodecane. Wikipedia. URL: https://en.wikipedia.org/wiki/Tricyclodecane

e CAS 2825-82-3 Exo-Tetrahydrodicyclopentadiene. Preclinical Research CRO. URL: https://www.pharmacy-
research.com/product/pr2825823/

+ Comparison of calculated IR spectra (red exo-THDCPD, blue endo-THDCPD)... ResearchGate. URL:
https://www.researchgate.net/figure/Comparison-of-calculated-IR-spectra-red-exo-THDCPD-blue-endo-
THDCPD-with-measured-IR_fig3_359336184

" Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. acs.org [acs.org]
. Tricyclodecane - Wikipedia [en.wikipedia.org]
. scbt.com [scbt.com]

. exo-Tetrahydrodicyclopentadiene | 2825-82-3 | TCI AMERICA [tcichemicals.com]

1

2

3

4
« 5. calpaclab.com [calpaclab.com]

6. researchgate.net [researchgate.net]

7. pubs.acs.org [pubs.acs.org]

8. bocsci.com [bocsci.com]

9. Buy exo-Tetrahydrodicyclopentadiene | 2825-82-3 [smolecule.com]
¢ 10. monumentchemical.com [monumentchemical.com]

« 11. China Exo-Tetrahydrodicyclopentadiene CAS 2825-82-3 factory and suppliers | Theorem
[theoremchem.com]

e 12. echemi.com [echemi.com]

+ 13. Exo-Tetrahydrodicyclopentadiene CAS 2825-82-3 Manufacturers, Suppliers, Factory - Home Sunshine
Pharma [hsppharma.com]

o 14, CAS 2825-82-3: exo-Tetrahydrodicyclopentadiene [cymitquimica.com]

¢ 15. CAS Common Chemistry [commonchemistry.cas.org]

+ 16. alfa-labotrial.com [alfa-labotrial.com]

e 17. Exo-Tetrahydrodicyclopentadiene, CAS No. 2825-82-3 - iChemical [ichemical.com]
« 18. m.researching.cn [m.researching.cn]

¢ 19. GSRS [gsrs.ncats.nih.gov]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-body
https://www.benchchem.com/product/b3024363?utm_src=pdf-custom-synthesis
https://www.acs.org/molecule-of-the-week/archive/t/exo-tetrahydrodicyclopentadiene.html
https://en.wikipedia.org/wiki/Tricyclodecane
https://www.scbt.com/p/exo-tetrahydrodicyclopentadiene-2825-82-3
https://www.tcichemicals.com/US/en/p/T1994
https://www.calpaclab.com/exo-tetrahydrodicyclopentadiene-min-94-gc-100-grams/ala-e156267-100g
https://www.researchgate.net/figure/Comparison-of-calculated-IR-spectra-red-exo-THDCPD-blue-endo-THDCPD-with-measured-IR_fig5_389003076
https://pubs.acs.org/doi/10.1021/acsomega.1c00212
https://www.bocsci.com/product/exo-tetrahydrodicyclopentadiene-cas-2825-82-3-178550.html
https://www.smolecule.com/products/s638776
https://monumentchemical.com/uploads/files/SDS/hf2057-hf2080-jp-10.pdf?v=1710101466782
https://www.theoremchem.com/exo-tetrahydrodicyclopentadiene-cas-2825-82-3-product/
https://www.theoremchem.com/exo-tetrahydrodicyclopentadiene-cas-2825-82-3-product/
https://www.echemi.com/products/pid_Seven19440-tetrahydrocyclopentadiene.html
https://www.hsppharma.com/apis-and-intermediates/exo-tetrahydrodicyclopentadiene-cas-2825-82-3.html
https://www.hsppharma.com/apis-and-intermediates/exo-tetrahydrodicyclopentadiene-cas-2825-82-3.html
https://cymitquimica.com/cas/2825-82-3/
https://commonchemistry.cas.org/detail?cas_rn=2825-82-3
https://www.alfa-labotrial.com/product/exo-tetrahydrodicyclopentadiene-cas-2825-82-3-599009.html
http://www.ichemical.com/products/2825-82-3.html
https://m.researching.cn/articles/OJ9a297e26ab0bc657/figureandtable
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1Z2JUO569N
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ 20. pubs.acs.org [pubs.acs.org]
e 21. pubs.acs.org [pubs.acs.org]

e 22. Collection - Thermal Stability and Isomerization Mechanism of exo-Tetrahydrodicyclopentadiene:
Experimental Study and Molecular Modeling - Industrial & Engineering Chemistry Research - Figshare
[acs.figshare.com]

o 23. researchgate.net [researchgate.net]
e 24. pubs.acs.org [pubs.acs.org]

» To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties of exo-
Tetrahydrodicyclopentadiene]. BenchChem, [2026]. [Online PDF]. Available at:
[https:/imww.benchchem.com/product/b3024363#physical-properties-of-exo-tetrahydrodicyclopentadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no
warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your
experiment? [Contact our Ph.D. Support Team for a compatibility check]
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